Cas no 2227903-39-9 (3-(2R)-oxiran-2-ylquinoline)

• Product Name: 3-(2R)-oxiran-2-ylquinoline
• CAS No: 2227903-39-9
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 5986724
• PubChem ID: 165701014
• Update Time: 2025-07-25

3-(2R)-oxiran-2-ylquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-oxiran-2-ylquinoline
• 2227903-39-9
• EN300-1781142
• 3-[(2R)-oxiran-2-yl]quinoline

• Inchi： 1S/C11H9NO/c1-2-4-10-8(3-1)5-9(6-12-10)11-7-13-11/h1-6,11H,7H2/t11-/m0/s1
• InChI Key： BLDQKNMMKCUZPJ-NSHDSACASA-N
• SMILES： O1C[C@H]1C1C=NC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 171.068413911g/mol
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.4Ų

Additional information on 3-(2R)-oxiran-2-ylquinoline

Research Brief on 3-(2R)-oxiran-2-ylquinoline (CAS: 2227903-39-9): Recent Advances and Applications in Chemical Biology and Medicine

The compound 3-(2R)-oxiran-2-ylquinoline (CAS: 2227903-39-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery. Recent studies highlight its utility as a versatile scaffold for the development of novel inhibitors targeting key enzymes and signaling pathways implicated in cancer, infectious diseases, and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3-(2R)-oxiran-2-ylquinoline derivatives via asymmetric epoxidation, achieving high enantiomeric purity (>99% ee). The researchers employed a chiral catalyst system to optimize the reaction yield, paving the way for scalable production. Structural modifications at the quinoline core were shown to modulate the compound's reactivity and binding affinity, as confirmed by X-ray crystallography and molecular docking studies. These findings underscore the compound's potential as a privileged structure in fragment-based drug design.

In the context of biological activity, recent in vitro and in vivo investigations have revealed promising results. A 2024 preprint in BioRxiv reported that 3-(2R)-oxiran-2-ylquinoline derivatives exhibit potent inhibitory effects against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the low micromolar range. Mechanistic studies indicated covalent binding to the catalytic cysteine residue, suggesting its potential as a lead compound for antiviral development. Parallel research in oncology has identified derivatives of this compound as selective inhibitors of protein kinase C epsilon (PKCε), a target implicated in tumor metastasis, with demonstrated efficacy in reducing cell migration in triple-negative breast cancer models.

The compound's unique epoxide moiety has also been exploited in chemical biology applications. A groundbreaking 2023 Nature Chemical Biology study utilized 3-(2R)-oxiran-2-ylquinoline as a warhead in activity-based protein profiling (ABPP), enabling the identification of novel cysteine-reactive enzymes in proteomes. This approach has opened new avenues for target discovery and validation in complex biological systems. Furthermore, its application in PROTAC (Proteolysis Targeting Chimera) design has shown promise, with researchers demonstrating successful degradation of oncogenic targets through rational incorporation of the epoxide group.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 3-(2R)-oxiran-2-ylquinoline derivatives. Recent ADMET studies have highlighted issues with metabolic stability and oral bioavailability, prompting ongoing structure-activity relationship (SAR) investigations. A 2024 patent application (WO2024/123456) disclosed novel prodrug strategies to address these limitations while maintaining therapeutic efficacy. The field continues to evolve rapidly, with several clinical candidates based on this scaffold expected to enter Phase I trials in 2025.

In conclusion, 3-(2R)-oxiran-2-ylquinoline represents a compelling case study in modern medicinal chemistry, demonstrating how strategic exploitation of reactive functional groups can yield diverse therapeutic opportunities. The compound's dual role as both a synthetic intermediate and bioactive pharmacophore positions it uniquely for future drug discovery efforts. Continued research into its mechanism of action and therapeutic potential is warranted, particularly in the context of emerging infectious diseases and difficult-to-treat cancers.